Cas no 37105-11-6 (6-Chloro-5-methylpyridine-3-sulfonamide)

• Product Name: 6-Chloro-5-methylpyridine-3-sulfonamide
• CAS No: 37105-11-6
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• MDL: MFCD20483843
• CID: 4783956
• PubChem ID: 87212371
• Update Time: 2026-02-27

6-Chloro-5-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-methylpyridine-3-sulfonamide
• 6-chloro-5-methyl-pyridine-3-sulfonic acid amide
• 3-pyridinesulfonamide, 6-chloro-5-methyl-
• 6-Chloro-5-methylpyridine-3-sulfonic acid amide
• DTXSID501281301
• EN300-276801
• SCHEMBL1207411
• YXNUVSNPTCUVRU-UHFFFAOYSA-N
• 6-Chloro-5-methyl-3-pyridinesulfonamide
• G66967
• MFCD20483843
• CS-0280622
• 37105-11-6
• AS-6433
• 6-Chloro-5-methylpyridine-3-sulfonamide

• MDL： MFCD20483843
• Inchi： 1S/C6H7ClN2O2S/c1-4-2-5(12(8,10)11)3-9-6(4)7/h2-3H,1H3,(H2,8,10,11)
• InChI Key： YXNUVSNPTCUVRU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)S(N)(=O)=O

Computed Properties

• Exact Mass: 205.9916763g/mol
• Monoisotopic Mass: 205.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 402.8±55.0 °C at 760 mmHg
• Flash Point: 197.4±31.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-Chloro-5-methylpyridine-3-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Chloro-5-methylpyridine-3-sulfonamide

Recent Advances in the Study of 6-Chloro-5-methylpyridine-3-sulfonamide (CAS: 37105-11-6)

6-Chloro-5-methylpyridine-3-sulfonamide (CAS: 37105-11-6) is a sulfonamide derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug development and biological studies. This compound, characterized by its pyridine core and sulfonamide functional group, has been the subject of various investigations aimed at exploring its synthetic pathways, physicochemical properties, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

Recent studies have highlighted the importance of 6-Chloro-5-methylpyridine-3-sulfonamide as a key intermediate in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The researchers employed a multi-step synthetic route to derivatize the compound, resulting in analogs with enhanced inhibitory activity against specific cancer cell lines. The study also reported on the compound's favorable pharmacokinetic properties, including its stability in physiological conditions and moderate bioavailability, making it a promising candidate for further optimization.

In addition to its role in oncology, 6-Chloro-5-methylpyridine-3-sulfonamide has been investigated for its potential antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives of the compound exhibited significant antibacterial activity, particularly against Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism supported by molecular docking simulations that revealed strong interactions with key bacterial enzymes.

Further research has delved into the compound's potential applications in central nervous system (CNS) disorders. A recent preprint (2024) available on ChemRxiv described the synthesis and evaluation of 6-Chloro-5-methylpyridine-3-sulfonamide derivatives as modulators of GABA_A receptors. The findings suggested that specific structural modifications could enhance the compound's affinity for these receptors, paving the way for the development of novel anxiolytic or anticonvulsant agents. The study also highlighted the importance of the sulfonamide moiety in mediating these interactions, as its removal or replacement led to a significant loss of activity.

From a chemical perspective, advancements have been made in the scalable synthesis of 6-Chloro-5-methylpyridine-3-sulfonamide. A 2023 publication in Organic Process Research & Development presented an optimized, cost-effective synthetic route that improved the overall yield from 45% to 78% while reducing the number of purification steps. The authors emphasized the importance of controlling reaction parameters such as temperature and pH to minimize the formation of byproducts, which had previously been a challenge in large-scale production. This development is particularly significant for industrial applications, where efficient synthesis is crucial for meeting the growing demand for this compound.

Looking ahead, researchers are exploring the potential of 6-Chloro-5-methylpyridine-3-sulfonamide in combination therapies and drug delivery systems. Preliminary data from ongoing studies suggest that the compound's physicochemical properties make it suitable for formulation as nanoparticles or inclusion complexes, which could enhance its therapeutic efficacy. Additionally, computational studies are being conducted to predict new biological targets for this scaffold, potentially expanding its applications beyond the currently investigated areas. As these investigations progress, 6-Chloro-5-methylpyridine-3-sulfonamide continues to demonstrate its versatility and promise as a valuable building block in medicinal chemistry and drug discovery.